Cas no 1339728-97-0 (3-(2,3-Difluorophenyl)-2-oxopropanoic acid)

3-(2,3-Difluorophenyl)-2-oxopropanoic acid is a fluorinated aromatic keto acid with applications in pharmaceutical and agrochemical research. Its structure, featuring a difluorophenyl ring and a reactive 2-oxopropanoic acid moiety, makes it a versatile intermediate for synthesizing biologically active compounds. The fluorine substituents enhance metabolic stability and binding affinity in target molecules, while the keto acid group allows for further functionalization. This compound is particularly valuable in medicinal chemistry for developing enzyme inhibitors and receptor modulators. High purity and consistent quality ensure reliable performance in synthetic workflows. Its stability under standard laboratory conditions further supports its utility in multi-step organic transformations.
3-(2,3-Difluorophenyl)-2-oxopropanoic acid structure
1339728-97-0 structure
Product Name:3-(2,3-Difluorophenyl)-2-oxopropanoic acid
CAS No:1339728-97-0
MF:C9H6F2O3
MW:200.138949871063
CID:5790593
PubChem ID:63668379
Update Time:2025-06-09

3-(2,3-Difluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1868407
    • AKOS012979336
    • 3-(2,3-difluorophenyl)-2-oxopropanoic acid
    • 1339728-97-0
    • CS-0344292
    • MFCD18860689
    • SY338774
    • Benzenepropanoic acid, 2,3-difluoro-α-oxo-
    • 3-(2,3-Difluorophenyl)-2-oxopropanoic acid
    • Inchi: 1S/C9H6F2O3/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3H,4H2,(H,13,14)
    • InChI Key: KUFYFBUMDAIILP-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=CC=1CC(C(=O)O)=O)F

Computed Properties

  • Exact Mass: 200.02850037g/mol
  • Monoisotopic Mass: 200.02850037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.440±0.06 g/cm3(Predicted)
  • Boiling Point: 298.1±30.0 °C(Predicted)
  • pka: 2.27±0.54(Predicted)

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Additional information on 3-(2,3-Difluorophenyl)-2-oxopropanoic acid

Comprehensive Overview of 3-(2,3-Difluorophenyl)-2-oxopropanoic acid (CAS No. 1339728-97-0)

3-(2,3-Difluorophenyl)-2-oxopropanoic acid (CAS No. 1339728-97-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and oxopropanoic acid moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its potential in addressing metabolic disorders and inflammatory diseases, aligning with current trends in precision medicine.

The growing interest in fluorinated compounds like 3-(2,3-Difluorophenyl)-2-oxopropanoic acid stems from their enhanced metabolic stability and bioavailability. These properties are critical in modern drug design, where ADME optimization (Absorption, Distribution, Metabolism, and Excretion) is a key focus. Recent studies highlight its role in modulating oxidative stress pathways, a hot topic in anti-aging research and neurodegenerative disease therapeutics. Users searching for "fluorophenyl derivatives in drug development" or "oxopropanoic acid applications" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, CAS No. 1339728-97-0 offers a robust scaffold for structure-activity relationship (SAR) studies. Its electron-withdrawing fluorine atoms influence the compound’s reactivity, enabling selective functionalization. This aligns with the industry’s shift toward green chemistry and atom-efficient synthesis, addressing environmental concerns raised in forums like "sustainable pharmaceutical manufacturing." Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity, a frequent search term among quality control professionals.

The compound’s potential extends to agricultural chemistry, where fluorinated analogs are investigated for pest resistance management. With rising global demand for crop protection solutions, researchers are evaluating its derivatives as eco-friendly alternatives to traditional pesticides. This connects to popular searches like "next-gen agrochemicals" and "fluorine in agriculture." Regulatory agencies emphasize rigorous toxicological profiling, another trending topic in public databases.

In conclusion, 3-(2,3-Difluorophenyl)-2-oxopropanoic acid exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications—from biopharmaceuticals to sustainable agriculture—make it a compound of enduring scientific and commercial interest. By addressing user queries like "CAS 1339728-97-0 uses" and "difluorophenyl synthesis," this overview bridges academic knowledge with industry needs while adhering to SEO best practices.

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